Cas no 76462-59-4 (5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 76462-59-4
• MF: C₈H₆ClN₃S₂
• MW: 243.736337184906
• CID: 3108110
• PubChem ID: 4962085
• Update Time: 2025-06-08

5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(3-chlorophenyl)amino]-1,3,4-thiadiazole-2-thiol
• AB00621340-02
• SR-01000065943-1
• MLS001007562
• AKOS000118283
• Q27190838
• MFCD06655525
• DTXSID301333724
• EN300-12832
• 76462-59-4
• Z85923153
• G43025
• 5-(3-chloroanilino)-3H-1,3,4-thiadiazole-2-thione
• 1,3,4-Thiadiazole-2(3H)-thione, 5-[(3-chlorophenyl)amino]-
• SR-01000065943
• SMR000384659
• HMS2695K10
• CHEMBL1304079
• CHEBI:111224
• 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol

• Inchi： 1S/C8H6ClN3S2/c9-5-2-1-3-6(4-5)10-7-11-12-8(13)14-7/h1-4H,(H,10,11)(H,12,13)
• InChI Key： SWLINHYKFUPWGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NNC(=S)S1

Computed Properties

• Exact Mass: 242.9691672Da
• Monoisotopic Mass: 242.9691672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol

Introduction to 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 76462-59-4)

5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 76462-59-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol.

The chemical structure of 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol is characterized by a thiadiazole ring system substituted with a 3-chlorophenylamino group and a thiol moiety. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The presence of the thiol group imparts additional reactivity and potential for forming disulfide bonds, which can be crucial in various biological processes.

The synthesis of 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol has been reported using several methodologies. One common approach involves the reaction of 3-chloroaniline with carbon disulfide in the presence of an alkali to form the corresponding dithiocarbamate. This intermediate is then cyclized with an appropriate reagent to form the thiadiazole ring. Another method involves the reaction of 3-chloroaniline with thiourea followed by cyclization with a suitable oxidizing agent. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In terms of biological activities, 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol has shown promising results in various studies. Research has demonstrated its potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a potential candidate for developing new antibiotics. Additionally, studies have shown that 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol exhibits antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus niger.

Beyond its antimicrobial properties, 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol has also been investigated for its anticancer potential. In vitro studies have demonstrated that the compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the expression of anti-apoptotic proteins such as Bcl-2 and promote the activation of pro-apoptotic proteins like caspase-3. These findings suggest that 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol could be a valuable lead compound for developing novel anticancer agents.

Recent research has also explored the potential applications of 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol in other therapeutic areas. For instance, studies have investigated its anti-inflammatory properties and found that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol has also been studied for its potential use as a chemical probe in biological research. The compound's ability to selectively bind to specific protein targets makes it useful for investigating protein-protein interactions and signaling pathways in cells. This can provide valuable insights into disease mechanisms and aid in the discovery of new drug targets.

The safety profile of 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on normal cells or tissues. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-(3-Chlorophenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 76462-59-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and biological research. Its unique chemical structure confers multiple biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted and clinical trials are initiated, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.